Cas no 2244081-42-1 (3,6-Difluoro-2-(trifluoromethoxy)benzyl alcohol)

• Product Name: 3,6-Difluoro-2-(trifluoromethoxy)benzyl alcohol
• CAS No: 2244081-42-1
• MF: C₈H₅F₅O₂
• MW: 228.116120100021
• CID: 5184463
• Update Time: 2025-06-08

3,6-Difluoro-2-(trifluoromethoxy)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 3,6-Difluoro-2-(trifluoromethoxy)benzyl alcohol

• Inchi： 1S/C8H5F5O2/c9-5-1-2-6(10)7(4(5)3-14)15-8(11,12)13/h1-2,14H,3H2
• InChI Key： LIHLLYYSFSKJHD-UHFFFAOYSA-N
• SMILES： C1(CO)=C(F)C=CC(F)=C1OC(F)(F)F

Additional information on 3,6-Difluoro-2-(trifluoromethoxy)benzyl alcohol

3,6-Difluoro-2-(trifluoromethoxy)benzyl Alcohol (CAS No. 2244081-42-1): An Overview

3,6-Difluoro-2-(trifluoromethoxy)benzyl alcohol (CAS No. 2244081-42-1) is a fluorinated aromatic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its difluoro and trifluoromethoxy substituents, which confer it with distinct physical and chemical attributes.

The molecular structure of 3,6-Difluoro-2-(trifluoromethoxy)benzyl alcohol consists of a benzene ring substituted with two fluorine atoms at the 3 and 6 positions and a trifluoromethoxy group at the 2 position. The presence of these fluorine atoms and the trifluoromethoxy group significantly influences the compound's electronic properties, making it highly useful in the design of novel pharmaceuticals and materials.

In the pharmaceutical industry, fluorinated compounds like 3,6-Difluoro-2-(trifluoromethoxy)benzyl alcohol are of particular interest due to their ability to enhance the bioavailability, metabolic stability, and pharmacological activity of drug molecules. Recent studies have shown that the introduction of fluorine atoms can improve the lipophilicity and reduce the susceptibility to metabolic degradation, thereby enhancing the therapeutic efficacy of drugs.

One notable application of 3,6-Difluoro-2-(trifluoromethoxy)benzyl alcohol is in the development of fluorinated prodrugs. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. The presence of fluorine atoms in these prodrugs can enhance their stability and improve their pharmacokinetic properties, making them more effective in treating various diseases.

In addition to its pharmaceutical applications, 3,6-Difluoro-2-(trifluoromethoxy)benzyl alcohol has also found use in materials science. Fluorinated compounds are known for their low surface energy and excellent chemical resistance, making them ideal for applications such as coatings, lubricants, and polymers. The unique combination of difluoro and trifluoromethoxy substituents in this compound enhances its performance in these applications by providing superior chemical stability and resistance to environmental factors.

The synthesis of 3,6-Difluoro-2-(trifluoromethoxy)benzyl alcohol typically involves multi-step reactions that include fluorination and methoxylation processes. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound. For example, the use of transition metal-catalyzed reactions has significantly improved the yield and purity of the final product.

In terms of safety and handling, it is important to note that while 3,6-Difluoro-2-(trifluoromethoxy)benzyl alcohol is not classified as a hazardous material or controlled substance, it should still be handled with care in a well-ventilated area using appropriate personal protective equipment (PPE). Proper storage conditions should be maintained to ensure its stability and prevent degradation.

The future prospects for 3,6-Difluoro-2-(trifluoromethoxy)benzyl alcohol are promising. Ongoing research is focused on exploring new applications in areas such as drug delivery systems, polymer synthesis, and surface modification. The unique properties of this compound make it a valuable tool for scientists and researchers working in these fields.

In conclusion, 3,6-Difluoro-2-(trifluoromethoxy)benzyl alcohol (CAS No. 2244081-42-1) is a versatile fluorinated aromatic compound with a wide range of potential applications. Its unique chemical structure and properties make it an attractive candidate for further research and development in various scientific disciplines. As new synthetic methods continue to emerge and our understanding of its behavior deepens, the potential uses for this compound are likely to expand even further.